Atrazine mercapturate
Atrazine mercapturate
Atrazine mercapturate is a major, glutathione-derived metabolite of atrazine, an herbicide that is effective in controlling a broad range of weeds. Atrazine has been reported to cause cancer in certain laboratory animals, have diverse effects on the reproductive system in animals and humans, and disrupt the normal function of the endocrine system. Atrazine mercapturate is readily measured in urine samples.
Brand Name:
Vulcanchem
CAS No.:
138722-96-0
VCID:
VC20820531
InChI:
InChI=1S/C13H22N6O3S/c1-5-14-11-17-12(15-7(2)3)19-13(18-11)23-6-9(10(21)22)16-8(4)20/h7,9H,5-6H2,1-4H3,(H,16,20)(H,21,22)(H2,14,15,17,18,19)/t9-/m0/s1
SMILES:
CCNC1=NC(=NC(=N1)SCC(C(=O)O)NC(=O)C)NC(C)C
Molecular Formula:
C13H22N6O3S
Molecular Weight:
342.42 g/mol
Atrazine mercapturate
CAS No.: 138722-96-0
Cat. No.: VC20820531
Molecular Formula: C13H22N6O3S
Molecular Weight: 342.42 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Atrazine mercapturate is a major, glutathione-derived metabolite of atrazine, an herbicide that is effective in controlling a broad range of weeds. Atrazine has been reported to cause cancer in certain laboratory animals, have diverse effects on the reproductive system in animals and humans, and disrupt the normal function of the endocrine system. Atrazine mercapturate is readily measured in urine samples. |
|---|---|
| CAS No. | 138722-96-0 |
| Molecular Formula | C13H22N6O3S |
| Molecular Weight | 342.42 g/mol |
| IUPAC Name | (2R)-2-acetamido-3-[[4-(ethylamino)-6-(propan-2-ylamino)-1,3,5-triazin-2-yl]sulfanyl]propanoic acid |
| Standard InChI | InChI=1S/C13H22N6O3S/c1-5-14-11-17-12(15-7(2)3)19-13(18-11)23-6-9(10(21)22)16-8(4)20/h7,9H,5-6H2,1-4H3,(H,16,20)(H,21,22)(H2,14,15,17,18,19)/t9-/m0/s1 |
| Standard InChI Key | JYBXBVCDDNBLJW-VIFPVBQESA-N |
| Isomeric SMILES | CCNC1=NC(=NC(=N1)SC[C@@H](C(=O)O)NC(=O)C)NC(C)C |
| SMILES | CCNC1=NC(=NC(=N1)SCC(C(=O)O)NC(=O)C)NC(C)C |
| Canonical SMILES | CCNC1=NC(=NC(=N1)SCC(C(=O)O)NC(=O)C)NC(C)C |
| Appearance | Assay:≥98%A crystalline solid |
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